(3aR,5S,7aR)-5-(3-methyl-1,2,4-oxadiazol-5-yl)octahydropyrano[3,2-b]pyrrole

• IUPAC Name: (3aR,5S,7aR)-5-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,3,3a,5,6,7,7a-octahydropyrano[3,2-b]pyrrole
• InChI: InChI=1S/C10H15N3O2/c1-6-12-10(15-13-6)9-3-2-7-8(14-9)4-5-11-7/h7-9,11H,2-5H2,1H3/t7-,8-,9+/m1/s1
• InChI Key: QUPKCHYOWWSFEA-HLTSFMKQSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CCC3C(O2)CCN3
• Isomeric SMILES: CC1=NOC(=N1)[C@@H]2CC[C@@H]3[C@H](O2)CCN3
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

(3aR,5S,7aR)-5-(3-methyl-1,2,4-oxadiazol-5-yl)octahydropyrano[3,2-b]pyrrole is a complex organic compound characterized by its unique structure, which includes a pyrano[3,2-b]pyrrole core and a 1,2,4-oxadiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3aR,5S,7aR)-5-(3-methyl-1,2,4-oxadiazol-5-yl)octahydropyrano[3,2-b]pyrrole typically involves multi-step organic reactions. One common approach is to start with the construction of the pyrano[3,2-b]pyrrole core, followed by the introduction of the 1,2,4-oxadiazole ring. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure cost-effectiveness and reproducibility. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance efficiency and reduce production time.

Chemical Reactions Analysis

Types of Reactions

(3aR,5S,7aR)-5-(3-methyl-1,2,4-oxadiazol-5-yl)octahydropyrano[3,2-b]pyrrole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions can be performed to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

(3aR,5S,7aR)-5-(3-methyl-1,2,4-oxadiazol-5-yl)octahydropyrano[3,2-b]pyrrole has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of (3aR,5S,7aR)-5-(3-methyl-1,2,4-oxadiazol-5-yl)octahydropyrano[3,2-b]pyrrole involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s effects are mediated through binding to these targets, leading to modulation of their activity and subsequent physiological responses.

Comparison with Similar Compounds

Similar Compounds

• **(3aR,7aS)-7a-[[(methylsulfonyl)oxy]methyl]-1,4,7,7a-tetrahydro-2-benzofuran-3a(3H)-yl)methyl methanesulfonate .

Other pyrano[3,2-b]pyrrole derivatives: Compounds with similar core structures but different substituents.

Uniqueness

(3aR,5S,7aR)-5-(3-methyl-1,2,4-oxadiazol-5-yl)octahydropyrano[3,2-b]pyrrole is unique due to the presence of the 1,2,4-oxadiazole ring, which imparts distinct chemical and biological properties. This structural feature differentiates it from other pyrano[3,2-b]pyrrole derivatives and contributes to its specific applications and effects.